Cas no 953409-00-2 ({1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol)

• Product Name: {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol
• CAS No: 953409-00-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 2618726
• PubChem ID: 24275993
• Update Time: 2025-06-13

{1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-(furan-2-ylmethyl)pyrrolidin-2-yl]methanol
• NE46031
• {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol

• Inchi： 1S/C10H15NO2/c12-8-9-3-1-5-11(9)7-10-4-2-6-13-10/h2,4,6,9,12H,1,3,5,7-8H2
• InChI Key： AJMRZGKANCNDIY-UHFFFAOYSA-N
• SMILES： OCC1CCCN1CC1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 36.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol

Comprehensive Overview of {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol (CAS No. 953409-00-2)

{1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol, with the CAS registry number 953409-00-2, is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a pyrrolidine ring with a furan moiety, linked via a methylene bridge, and features a hydroxymethyl functional group. Its hybrid structure makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

The compound's pyrrolidine-furan hybrid scaffold is of particular interest due to its potential pharmacological properties. Researchers have explored its role as a building block for central nervous system (CNS) targeting compounds, given the prevalence of pyrrolidine derivatives in neuroactive drugs. The presence of both hydrogen bond donor (hydroxyl group) and hydrogen bond acceptor (furan oxygen) sites enhances its molecular interaction capabilities, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in AI-assisted drug discovery have highlighted compounds like {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol as promising candidates for virtual screening. Computational chemists frequently search for "pyrrolidine-furan hybrids ADME properties" or "heterocyclic building blocks for drug design," reflecting the growing demand for such specialized intermediates. The compound's balanced lipophilicity (LogP) and molecular weight align with Lipinski's rule of five, further boosting its appeal in medicinal chemistry.

In synthetic chemistry, this compound serves as a precursor for multicomponent reactions (MCRs), particularly those involving 1,3-dipolar cycloadditions. Its secondary amine group readily participates in condensation reactions, while the hydroxymethyl group offers derivatization opportunities through esterification or etherification. These features have led to its inclusion in studies exploring "green chemistry approaches to heterocycle synthesis"—a trending topic in sustainable pharmaceutical manufacturing.

Analytical characterization of CAS 953409-00-2 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile shows resilience under standard storage conditions, though precautions against oxidation of the furan ring are recommended. Researchers often query "stability studies of furan-containing pharmaceuticals" when working with this class of compounds, emphasizing the need for proper handling protocols.

The commercial availability of {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol through specialty chemical suppliers has expanded its applications in high-throughput screening libraries. Its structural features align with current interests in "fragment-based drug discovery (FBDD)" and "privileged scaffolds in medicinal chemistry." The compound's chiral center at the pyrrolidine 2-position also makes it relevant for studies on enantioselective synthesis, a hot topic in asymmetric catalysis research.

From a regulatory perspective, this compound falls outside controlled substance categories, making it accessible for academic and industrial research. However, proper risk assessment should always precede laboratory handling, particularly regarding its potential irritant properties. Safety data sheets typically address common queries like "handling precautions for pyrrolidine derivatives" and "compatibility of furan compounds with common reagents."

Future research directions for 953409-00-2 may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, given the modular nature of its functional groups. The growing emphasis on targeted protein degradation strategies in drug discovery could further elevate interest in this structurally adaptable building block. As synthetic methodologies advance, particularly in C-H functionalization techniques, new derivatization pathways for this compound are likely to emerge.

In summary, {1-[(furan-2-yl)methyl]pyrrolidin-2-yl}methanol represents a compelling case study in modern medicinal chemistry and heterocyclic compound applications. Its dual heterocyclic system, functional group versatility, and drug-like properties position it as a valuable tool for addressing current challenges in small molecule therapeutics development and chemical biology research.